Cas no 2111-53-7 (6-Octenoic acid,3,7-dimethyl-, (3S)-)

• Product Name: 6-Octenoic acid,3,7-dimethyl-, (3S)-
• CAS No: 2111-53-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 249671
• PubChem ID: 24862429
• Update Time: 2025-04-19

6-Octenoic acid,3,7-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 6-Octenoic acid,3,7-dimethyl-, (3S)-
• (S)-(-)-3,7-Dimethyl-6-octenoicacid
• (S)-(-)-Citronellic Acid
• (S)-(?)-Citronellic acid
• (-)-(S)-citronellic acid
• (-)-citronellic acid
• (S)-(-)-3,7-Dimethyloct-6-enoic Acid
• (S)-(+)-citronellic acid
• (S)-3,7-dimethyloct-6-enoic acid
• 364428_ALDRICH
• AC1OE5SG
• CTK4E5904
• FT-0634039
• CHEBI:144575
• (s)-citronellic acid
• (S)-3,7-dimethyl-6-octenoic acid
• (S)-(-)-Citronellic acid, 98%
• GJWSUKYXUMVMGX-VIFPVBQESA-N
• (s)-(-)-3,7-dimethyl-oct-6-enoic acid
• (3S)-3,7-dimethyloct-6-enoic acid
• (S)-(-)-3,7-Dimethyl-6-octenoic acid
• 6-Octenoic acid, 3,7-dimethyl-, (3S)-
• (3S)-3,7-dimethyl-6-octenoic acid
• 2111-53-7
• SCHEMBL714852
• MFCD00134278
• (3S)-3, 7-dimethyloct-6-enoic acid
• J-013855
• (S)-(-)-3,7-Dimethyl-6-octenoate
• (-)-Citronellate

• MDL： MFCD00134278
• Inchi： 1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)/t9-/m0/s1
• InChI Key： GJWSUKYXUMVMGX-VIFPVBQESA-N
• SMILES： OC(C[C@@H](C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.926 g/mL at 25 °C(lit.)
• Boiling Point: 115-120 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.453(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 37.3
• LogP: 2.84360
• Solubility: Not determined
• Optical Activity: [α]25/D −8°, neat

6-Octenoic acid,3,7-dimethyl-, (3S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Hazardous Material Identification：
• Risk Phrases：38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids